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Compound of Interest

Compound Name: Tyr-His

Cat. No.: B1337369 Get Quote

Introduction
The dipeptide Tyr-His (Tyrosine-Histidine) is a subject of increasing interest in biochemical and

pharmaceutical research, notably for its role in studying peptide-protein interactions, metal ion

chelation, and its potential as a building block in novel therapeutic agents.[1] The reliability and

reproducibility of experiments involving Tyr-His are critically dependent on the proper

preparation of its solutions. Improper dissolution can lead to inaccurate concentration

determination, aggregation, and reduced biological activity, ultimately compromising

experimental outcomes.

This comprehensive guide provides a detailed protocol for the dissolution of Tyr-His. It is

designed for researchers, scientists, and drug development professionals, offering a deep dive

into the physicochemical principles governing its solubility and providing step-by-step

instructions to ensure the preparation of stable, homogenous solutions for a variety of

downstream applications.

Physicochemical Profile of Tyr-His
Understanding the fundamental properties of Tyr-His is essential for developing an effective

dissolution strategy. The dipeptide's structure, incorporating the phenolic side chain of Tyrosine

and the imidazole side chain of Histidine, dictates its solubility characteristics.
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Property Value Source

Molecular Formula C15H18N4O4 PubChem[2][3]

Molecular Weight 318.33 g/mol PubChem[2][3]

Amino Acid Composition
1x Tyrosine (Tyr, Y), 1x

Histidine (His, H)
N/A

Theoretical Isoelectric Point

(pI)
~6.79 (Calculated) University of Calgary

Key pKa Values (approximate)
α-COOH: ~2.2, His side-chain:

~6.0, α-NH3+: ~9.1
University of Calgary

Appearance
White to off-white lyophilized

powder
N/A

Solubility Profile

Moderately soluble in water;

solubility is highly pH-

dependent.[4][5]

Creative Peptides, Chemistry

Stack Exchange

Stability Concerns

Tyrosine residue is susceptible

to oxidation.[6] Solutions are

less stable than lyophilized

powder.[7]

PubMed Central, Sigma-

Aldrich

Note on pI Calculation: The theoretical isoelectric point (pI) is the pH at which the net charge of

the peptide is zero. For Tyr-His, the relevant pKa values for the zwitterionic state are the

Histidine side chain (~6.0) and the N-terminal α-amino group (~9.1). The average of these two

values, (6.0 + 9.17) / 2 = 7.59, is the pI of Histidine. However, the peptide's pI will be an

average of the pKas that bracket the neutral species.[8][9] Given the pKa of the His side chain

(6.0) and the alpha-amino group (9.17), the pI is estimated to be around 7.59. Solubility is

lowest at the pI and increases as the pH is moved away from this point.[10]

Core Principles for Dissolving Tyr-His
The solubility of any peptide is governed by its amino acid composition and sequence.[11] Tyr-
His is a relatively short peptide, which generally favors water solubility.[12] However, the

specific properties of its constituent amino acids require careful consideration.
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The Critical Role of pH
The net charge of Tyr-His is highly dependent on the pH of the solvent.

Below pH ~6.0: The Histidine side chain and the N-terminal amino group are protonated

(positively charged), while the C-terminal carboxyl group is deprotonated (negatively

charged). The net charge is positive.

Between pH ~6.0 and ~9.1: The Histidine side chain is neutral, the N-terminus is positive,

and the C-terminus is negative, resulting in a zwitterionic state with a net charge near zero

(the pI range). In this range, solubility is at its minimum.

Above pH ~9.1: The N-terminal amino group becomes deprotonated (neutral), resulting in a

net negative charge.

Therefore, to maximize solubility, the peptide should be dissolved in a solution with a pH that is

at least 1-2 units away from its isoelectric point. For Tyr-His, this means using either a slightly

acidic buffer (e.g., pH 4.5-5.5) or a slightly basic buffer (e.g., pH 8.5-9.5).

Solvent Selection
For most biological applications, an aqueous buffer is the preferred solvent.

Sterile Water: While a good starting point for many short peptides, the resulting pH may be

close to the pI of Tyr-His, potentially limiting solubility.[12] It is often better to use water

acidified or basified as described in the protocols.

Buffers (e.g., PBS, Tris, Acetate): Buffered solutions are ideal as they resist pH changes

upon the addition of the peptide. The choice of buffer must be compatible with the intended

downstream experiment.

Organic Co-solvents: For highly hydrophobic peptides, small amounts of organic solvents

like DMSO or DMF can be used to aid initial dissolution before dilution with an aqueous

buffer.[13][14] However, for a dipeptide like Tyr-His, this is typically unnecessary and should

be avoided for cell-based assays where solvents can be toxic.

Stability and Storage Considerations
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Oxidation: The Tyrosine residue in Tyr-His is susceptible to oxidation, which can be

accelerated by exposure to air, light, and certain metal ions.[6] Using degassed buffers and

storing solutions protected from light can mitigate this.

Freeze-Thaw Cycles: Peptides in solution are less stable than in their lyophilized form.[7]

Repeated freeze-thaw cycles can lead to degradation and aggregation. It is highly

recommended to prepare aliquots of the stock solution to avoid this.

Storage Temperature: Lyophilized Tyr-His should be stored at -20°C or -80°C for long-term

stability.[7] Once in solution, stock solutions should be stored at -20°C for short-term (weeks

to months) or -80°C for long-term (months to a year) storage.[7]

Step-by-Step Dissolution Protocols
Safety First: When handling lyophilized peptides, which can be volatile, always wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[7]

Protocol 1: Preparation of a Basic Aqueous Stock
Solution (e.g., 10 mM)
This protocol is suitable for general applications where a simple aqueous solution is required

and the final experimental buffer will control the pH.

Materials:

Lyophilized Tyr-His dipeptide

Sterile, distilled, or deionized water (e.g., WFI or Milli-Q)

Calibrated pH meter

Sterile microcentrifuge tubes and pipette tips

Vortex mixer

Optional: Bath sonicator
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Procedure:

Equilibrate: Before opening, allow the vial of lyophilized Tyr-His to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect peptide stability.

Calculate Required Mass: Determine the mass of Tyr-His needed for your desired stock

concentration and volume.

Example for 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 318.33 g/mol = 3.18 mg

Initial Dissolution: Add the calculated amount of sterile water to the vial containing the

peptide. It is generally recommended to add the solvent to the peptide, not the other way

around.[13]

Mixing: Gently vortex the solution. If the peptide does not fully dissolve and the solution

appears cloudy, it is likely that the pH is near the isoelectric point.

Troubleshooting Insolubility: If the peptide remains insoluble, proceed to Protocol 2. Gentle

warming (up to 40°C) or brief sonication can also be attempted, but pH adjustment is the

most reliable method.[12]

Protocol 2: Preparation of a pH-Adjusted Stock Solution
for Biological Applications
This is the recommended protocol for ensuring complete dissolution and is critical for preparing

solutions intended for cell culture or other pH-sensitive assays.

Materials:

All materials from Protocol 1

Dilute acid (e.g., 10-30% acetic acid or 0.1 M HCl)[10][14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1337369?utm_src=pdf-body
https://www.benchchem.com/product/b1337369?utm_src=pdf-body
https://www.agrisera.com/protocols/dissolvepeptide.shtml
https://www.biorbyt.com/peptide_dissolving
https://www.creative-peptides.com/resources/guidelines-for-peptide-dissolving.html
https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile 0.22 µm syringe filter

Procedure:

Follow Steps 1-4 from Protocol 1.

pH Adjustment for Solubilization: Since Tyr-His has a basic Histidine residue, it will be

positively charged and more soluble in a slightly acidic environment.[10][11]

Add a small volume (e.g., 1-5 µL) of 10% acetic acid to the peptide suspension.

Vortex briefly after each addition.

Continue adding acid dropwise until the peptide is fully dissolved and the solution is clear.

The target should be a pH of ~5.5 or lower.

Final Volume Adjustment: Once the peptide is dissolved, add sterile water or your desired

sterile buffer (e.g., PBS) to reach the final target volume.

Sterile Filtration: For biological applications, it is crucial to sterilize the final solution. Draw the

solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a new sterile

tube. This removes any potential microbial contaminants and undissolved particulates.

Aliquoting and Storage: Dispense the stock solution into single-use, sterile aliquots. Store

immediately at -20°C or -80°C, protected from light.

Decision-Making Workflow
The following diagram outlines the logical steps for selecting the appropriate dissolution

method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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